Cas no 1244855-78-4 ({2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol)

• Product Name: {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol
• CAS No: 1244855-78-4
• MF: C₁₅H₁₇ClOSi
• MW: 276.833384275436
• CID: 2604954
• PubChem ID: 71306635
• Update Time: 2025-06-12

{2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chlorophenyl)dimethylsilyl]benzyl alcohol
• (2-((3-chlorophenyl)dimethylsilyl)phenyl)methanol
• {2-[(3-Chloro-phenyl)-dimethyl-silanyl]-phenyl}-methanol
• AMTSi130
• [2-[(3-chlorophenyl)-dimethylsilyl]phenyl]methanol
• MFCD16251587
• 1244855-78-4
• {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol

• MDL： MFCD16251587
• Inchi： 1S/C15H17ClOSi/c1-18(2,14-8-5-7-13(16)10-14)15-9-4-3-6-12(15)11-17/h3-10,17H,11H2,1-2H3
• InChI Key： KTPRMXFXFPMIQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)[Si](C)(C)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 276.0737194g/mol
• Monoisotopic Mass: 276.0737194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol

Comprehensive Overview of {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol (CAS No. 1244855-78-4)

In the realm of organosilicon chemistry, {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol (CAS No. 1244855-78-4) stands out as a versatile compound with significant potential in pharmaceutical and material science applications. This silanol derivative combines a chlorophenyl group with a dimethylsilyl moiety, offering unique reactivity and stability. Researchers and industries are increasingly interested in its properties, particularly its role as an intermediate in synthesizing advanced silicon-based polymers and bioactive molecules.

The structural uniqueness of {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol lies in its hybrid organic-inorganic framework. The chloro-substituted phenyl ring enhances electrophilic reactivity, while the silanol group provides opportunities for further functionalization. Recent studies highlight its utility in cross-coupling reactions, a hot topic in green chemistry due to the demand for sustainable synthetic methods. This aligns with the growing trend of optimizing atom economy and reducing waste in chemical processes.

From an industrial perspective, CAS No. 1244855-78-4 has garnered attention for its potential in surface modification technologies. Its ability to form stable siloxane bonds makes it valuable for creating hydrophobic coatings, a key area in nanotechnology and waterproofing applications. Users searching for "silane coupling agents" or "chlorophenyl silanol uses" will find this compound highly relevant, as it bridges gaps between organic and inorganic matrices.

In pharmaceutical research, the methanol functionality of this compound opens doors to prodrug design, a trending topic in drug delivery systems. Its lipophilicity, modulated by the dimethylsilyl group, could improve membrane permeability—a critical factor addressed in queries like "enhancing drug bioavailability." Furthermore, its potential as a metabolite intermediate in medicinal chemistry is under exploration, coinciding with the rise of precision medicine discussions.

Environmental considerations also play a role in the compound’s appeal. Unlike traditional volatile silanes, this methanol derivative exhibits reduced evaporation rates, addressing concerns about VOC emissions—a frequent search term among eco-conscious manufacturers. Its stability under ambient conditions further supports its adoption in low-impact formulations, aligning with global green chemistry initiatives.

Analytical characterization of {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol typically involves NMR spectroscopy (notably ²⁹Si-NMR) and mass spectrometry, techniques frequently queried by analytical chemists. The compound’s crystalline properties have also sparked interest in X-ray diffraction studies, particularly among researchers investigating molecular packing behaviors—a niche yet growing area in materials science forums.

As the demand for tailored silicones grows, this compound’s role in creating custom siloxane architectures becomes more prominent. Its dual reactivity (via Si-OH and aromatic Cl sites) answers frequent industry questions about "multifunctional silicone precursors." Moreover, its compatibility with click chemistry protocols positions it as a candidate for modular synthesis—a trending approach in high-throughput screening.

In conclusion, {2-(3-Chloro-phenyl)-dimethyl-silanyl-phenyl}-methanol (CAS No. 1244855-78-4) embodies the convergence of innovation and practicality. Its applications span from advanced materials to life sciences, addressing contemporary search trends like "hybrid organic-inorganic compounds" and "sustainable chemical intermediates." As research progresses, this compound is poised to play a pivotal role in next-generation technologies.